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Compound of Interest

Compound Name: N-Vinylformamide

Cat. No.: B1346921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Vinylformamide (NVF) is a water-soluble monomer utilized in the synthesis of specialty

polymers with applications in drug delivery systems, tissue engineering, and more.[1] While a

valuable building block, its handling requires strict adherence to safety protocols due to its

potential health hazards. This in-depth guide provides comprehensive safety and handling

information for laboratory personnel.

Hazard Identification and Classification
N-Vinylformamide is classified as a harmful and irritating substance.[2] It is crucial to

understand its specific hazards to ensure safe handling.

GHS Hazard Statements:

H302: Harmful if swallowed.[1][3][4][5][6]

H315: Causes skin irritation.[1][3][6][7]

H318: Causes serious eye damage.[1][3][4][5][6][7]

H335: May cause respiratory irritation.[1][3][6]

H351: Suspected of causing cancer.[1][3]
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H360: May damage fertility or the unborn child.[1][4][5]

Signal Word: Danger[1][3][5][7]

Physical and Chemical Properties
Understanding the physical and chemical properties of N-Vinylformamide is essential for safe

storage and handling.

Property Value References

Molecular Formula C3H5NO [2][3][6][8][9]

Molecular Weight 71.08 g/mol [2][3][6][8]

Appearance
Clear, light yellow to greenish-

yellow liquid
[2][3]

Boiling Point 210 °C (lit.) [1][3][9][10][11]

Melting Point -16 °C (lit.) [1][2][3][9][10][11]

Density 1.014 g/mL at 25 °C (lit.) [1][3][9][10][11]

Flash Point 102 °C / 215.6 °F [1][3]

Vapor Pressure ~0.1 mmHg at 25 °C [1][12]

Solubility Soluble in water [2]

Refractive Index n20/D 1.494 (lit.) [1][9][10][11]

Toxicological Information
Exposure to N-Vinylformamide can have acute and chronic health effects.
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Toxicity Type Finding References

Acute Oral Toxicity

Harmful if swallowed. Acute

toxicity estimate Oral - 476.32

mg/kg (Calculation method).

[3]

Skin Corrosion/Irritation Causes skin irritation. [3][7]

Serious Eye Damage/Irritation Causes serious eye damage. [3][4][5][7]

Respiratory Irritation
May cause respiratory

irritation.
[3][8]

Carcinogenicity

Suspected of causing cancer.

No component of this product

present at levels greater than

or equal to 0.1% is identified

as probable, possible or

confirmed human carcinogen

by IARC.

[3][8][13]

Reproductive Toxicity
May damage fertility or the

unborn child.
[4][5]

Personal Protective Equipment (PPE) and
Engineering Controls
Strict adherence to PPE and engineering controls is mandatory when handling N-
Vinylformamide.
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Control Specification References

Engineering Controls

Work under a chemical fume

hood. Provide exhaust

ventilation or other engineering

controls to keep airborne

concentrations of vapors below

their respective threshold limit

value. Ensure that eyewash

stations and safety showers

are proximal to the work-

station location.

[2][13][14][15]

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166,

or splash goggles. A face

shield may be required for

splash hazards.

[2][8][14][16]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile gloves, 0.11 mm

for incidental contact, 0.2 mm

for full contact). A lab coat

must be worn.

[2][8][14][16]

Respiratory Protection

For nuisance exposures, use a

type P95 (US) or type P1 (EU

EN 143) particle respirator. For

higher-level protection, use a

type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridge. Use

respirators and components

tested and approved under

appropriate government

standards such as NIOSH

(US) or CEN (EU).

[8][13]
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Handling and Storage Procedures
Proper handling and storage are critical to minimize risks.

Handling:

Avoid contact with skin, eyes, and personal clothing.[7][13]

Wash hands thoroughly after handling.[7][13]

Avoid breathing fumes, vapors, mist, or gas.[8][13]

Use only with adequate ventilation.[7][8][13]

Keep away from sources of ignition.[7]

Do not eat, drink, or smoke when using this product.[3][7]

Storage:

Store in a cool, dry, and well-ventilated place.[2][8][13]

Keep the container tightly closed.[2][7][8][13]

Store under an inert gas as the material is hygroscopic.[8]

Recommended storage temperature is 2-8°C.[1][3][12]

N-Vinylformamide is sensitive to air, light, and moisture and may polymerize on exposure to

heat and light.[2][5]

Store away from incompatible materials such as oxidizing agents, acids, and strong bases.

[2][5][17]

Experimental Protocols
General Handling in a Laboratory Setting
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Objective: To provide a standard operating procedure for the safe handling of N-
Vinylformamide in a research laboratory.

Materials:

N-Vinylformamide

Appropriate solvents and reagents

Calibrated glassware

Magnetic stirrer and stir bar

Chemical fume hood

Personal Protective Equipment (as specified in Section 4)

Spill kit

Procedure:

Preparation: Before starting any work, ensure the chemical fume hood is operational and the

sash is at the appropriate height. Don personal protective equipment: a lab coat, chemical-

resistant gloves, and safety goggles.

Dispensing: Conduct all dispensing of N-Vinylformamide inside the fume hood. Use a

calibrated pipette or syringe for accurate measurement. Avoid generating aerosols.

Reaction Setup: If using in a reaction, set up the apparatus within the fume hood. Ensure all

joints are properly sealed. If the reaction is to be heated, use a heating mantle with a

temperature controller.

Post-Reaction: After the procedure, quench any reactive materials as per the specific

experimental protocol.

Decontamination: Wipe down the work area within the fume hood with an appropriate solvent

to decontaminate surfaces.
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Waste Disposal: Dispose of all contaminated materials, including empty containers, as

hazardous waste in properly labeled containers.[17]

Purification by Fractional Vacuum Distillation
Caution: N-Vinylformamide is harmful and a suspected carcinogen and reproductive toxin. All

work should be performed in a well-ventilated fume hood, and appropriate personal protective

equipment must be worn.[18]

Objective: To purify crude N-Vinylformamide by removing polymeric impurities and other

contaminants.

Materials:

Crude N-Vinylformamide

Acetone

Fractional distillation apparatus suitable for vacuum operation

Magnetic stir bar or boiling chips

Vacuum pump with a cold trap

Heating mantle or oil bath

Stabilizer (e.g., 4-Hydroxy-TEMPO or BHT)

Procedure:

Pre-treatment:

Dissolve the crude N-Vinylformamide in approximately five times its weight of acetone.

[18]

Stir the mixture to dissolve the monomer, which will cause polymeric impurities to

precipitate.[18]

Filter the mixture to remove the precipitated solids.[18]
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Remove the acetone from the filtrate under reduced pressure at room temperature.[18]

Distillation:

Assemble the fractional distillation apparatus in a fume hood. Ensure all glassware is dry.

[18]

Transfer the pre-treated crude N-Vinylformamide into the distillation flask and add a

magnetic stir bar.[18]

Connect the apparatus to the vacuum pump with a cold trap.[18]

Gradually reduce the pressure.[18]

Begin stirring and gently heat the distillation flask.[18]

Collect the fraction that distills at the expected boiling point under the applied pressure.

The boiling point of NVF is significantly lower under vacuum than its atmospheric boiling

point of 210 °C.[18]

Post-Distillation:

Once distillation is complete, turn off the heat and allow the apparatus to cool to room

temperature before slowly re-introducing air.[18]

Add a stabilizer to the purified N-Vinylformamide if it is to be stored.[18]

Store the purified product at 2-8°C in an airtight container.[18]

Emergency Procedures
First Aid Measures
Immediate and appropriate first aid is critical in case of exposure.
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Exposure Route First Aid Procedure References

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Obtain

medical aid.

[3][7][8]

Skin Contact

Immediately flush skin with

running water for at least 15

minutes while removing

contaminated clothing and

shoes. Wash clothing before

reuse. Obtain medical aid

immediately.

[2][3][7][8]

Eye Contact

Immediately flush open eyes

with running water for at least

15 minutes. Remove contact

lenses if present and easy to

do. Continue rinsing. Obtain

medical aid immediately.

[2][3][4][7][8]

Ingestion

Do NOT induce vomiting

without medical advice. Rinse

mouth with water. Never

administer anything by mouth

to an unconscious person.

Obtain medical aid

immediately.

[2][3][7][8]

Spill Response
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.

Ensure the area is well-ventilated.[17]
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Containment: For small spills within a fume hood, use an appropriate spill kit with absorbent

material. For larger spills, evacuate the lab, restrict access, and contact the institution's

Environmental Health & Safety (EHS) department.[14][15][17]

Cleanup: Carefully cover the spill with an inert absorbent material. Once fully absorbed, use

non-sparking tools to collect the material into a suitable, sealed container for hazardous

waste.[2][17]

Decontamination: Clean the spill area with soap and water, and collect all cleaning materials

for disposal as hazardous waste.[17]

Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[7][8][13] For a large fire, use water spray, fog, or foam; do not use a water jet.

[2]

Specific Hazards: Combustion may produce toxic carbon oxides (CO, CO2) and nitrogen

oxides (NO, NOx).[2][3][7][8][13] Vapors are heavier than air and may spread along floors.[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.[3][8][13]

Disposal Considerations
All waste containing N-Vinylformamide must be treated as hazardous waste.

Unused Product: Dispose of surplus and non-recyclable solutions through a licensed

disposal company. Do not attempt to neutralize the chemical.[8][17]

Contaminated Materials: Dispose of any contaminated items, such as gloves, absorbent

pads, and disposable labware, as hazardous waste in a sealed container.[17]

Empty Containers: Treat empty containers as hazardous waste as they will retain chemical

residue.[17]
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The following diagrams illustrate key safety workflows for handling N-Vinylformamide.

Personal Protective Equipment (PPE) Workflow

Start: Prepare for Handling NVF

Verify availability of all required PPE

Don PPE:
- Lab Coat

- Safety Goggles/Face Shield
- Chemical-Resistant Gloves

Enter designated work area (fume hood)

Proceed with handling protocol

Click to download full resolution via product page

Caption: Workflow for donning appropriate Personal Protective Equipment.
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N-Vinylformamide Spill Response Workflow

Spill Occurs

Assess Spill Size

Small Spill (<100ml in fume hood)

Small

Large Spill (>100ml or outside hood)

Large

Contain with absorbent material Evacuate immediate area

Alert supervisor and EHS

Spill managed

Clean up using spill kit and non-sparking tools

Dispose of waste as hazardous

Decontaminate the area
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Caption: Emergency response workflow for an N-Vinylformamide spill.
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Incompatible Materials for N-Vinylformamide

N-Vinylformamide

Oxidizing Agents

Reactive with

Acids
Reactive with

Strong BasesReactive with

Heat, Light, Air, Moisture
(can cause polymerization)Sensitive to

Click to download full resolution via product page

Caption: Logical diagram of materials incompatible with N-Vinylformamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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